Tert-butyl 3-oxo-1-azaspiro[3.4]octane-1-carboxylate
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Overview
Description
Synthesis Analysis
The synthesis of “Tert-butyl 3-oxo-1-azaspiro[3.4]octane-1-carboxylate” is not explicitly mentioned in the sources I found .Molecular Structure Analysis
The molecular structure of “this compound” is not explicitly mentioned in the sources I found .Chemical Reactions Analysis
The chemical reactions involving “this compound” are not explicitly mentioned in the sources I found .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the sources I found .Scientific Research Applications
Synthesis and Reactivity
Pathways in Chemical Reactions : A study by Moskalenko and Boev (2012) illustrates the chemical reactivity of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, demonstrating its potential in generating isomeric condensation products. This compound serves as a precursor for the synthesis of biologically active heterocyclic compounds, highlighting its utility in the development of novel pharmaceutical agents (Moskalenko & Boev, 2012).
Molecular Structure Analysis : Research by Moriguchi et al. (2014) on the synthesis and molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate sheds light on its structural characteristics through X-ray diffraction analysis. The study provides crucial insights into the compound's configuration and its implications for further chemical synthesis (Moriguchi et al., 2014).
Applications in Drug Discovery
Novel Compound Synthesis : Meyers et al. (2009) describe efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, underscoring the compound's role as a versatile precursor for the development of novel compounds. This research highlights the strategic importance of such scaffolds in accessing chemical spaces complementary to existing piperidine ring systems (Meyers et al., 2009).
Structural Diversity in Drug Modules : Li, Rogers-Evans, and Carreira (2013) focus on synthesizing new classes of thia/oxa-azaspiro[3.4]octanes, demonstrating their potential as multifunctional, structurally diverse modules for drug discovery. The enantioselective approaches to these spirocycles are particularly noteworthy, offering pathways to novel pharmaceutical agents (Li, Rogers-Evans, & Carreira, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 3-oxo-1-azaspiro[3.4]octane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3/c1-11(2,3)16-10(15)13-8-9(14)12(13)6-4-5-7-12/h4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLMBOVQSVYLOMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(=O)C12CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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